tert-Butyl 3-amino-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate

• IUPAC Name: tert-butyl 3-amino-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C11H18N4O2/c1-11(2,3)17-10(16)15-5-4-8-7(6-15)9(12)14-13-8/h4-6H2,1-3H3,(H3,12,13,14)
• InChI Key: AHGNLFYXPZBDMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=NN2)N
• Molecular Formula: C11H18N4O2
• DSSTOX Substance ID: DTXSID70736602
• Molecular Weight: 238.29 g/mol
• CAS RN: 398491-64-0

Description

Synthesis Analysis

The synthesis of similar compounds, such as 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives, has been reported. These compounds were designed, synthesized, and evaluated for their enzymatic inhibitory activity against c-Met kinase and cellular potency against MKN45, EBC-1, and PC-3 cell lines.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 3-amino-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate” is not explicitly mentioned in the available resources.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources.

Scientific Research Applications

Reactivity and Synthesis

• Diazotization and Formylation : Mironovich and Shcherbinin (2014) explored the reactivity of amino groups in pyrazolotriazines, leading to derivatives with varied reactivities (Mironovich & Shcherbinin, 2014).
• Synthesis of Halo-Substituted Pyrazolotriazines : Ivanov et al. (2017) developed new methods for synthesizing halo-substituted derivatives of pyrazolotriazines, contributing to a broader understanding of their chemical properties (Ivanov et al., 2017).

Molecular Structure Studies

• Hydrogen-Bonded Structures : Portilla et al. (2011) analyzed the hydrogen-bonded structures in pyrazolopyridines, providing insights into molecular interactions and stability (Portilla et al., 2011).
• Crystallographic Analysis : Çolak et al. (2021) characterized Schiff base compounds derived from pyrazolopyridines, highlighting their structural features through X-ray and DFT analyses (Çolak et al., 2021).

Synthetic Pathways and Applications

• Spiropiperidine Lactam Synthesis : Huard et al. (2012) reported the synthesis of spiropiperidine lactam-based inhibitors, utilizing a tert-butyl pyrazole core, showcasing an application in drug development (Huard et al., 2012).
• Pyrazolopyridine as Kinase Inhibitors : Vilkauskaitė et al. (2013) developed pyrazolopyridines as potential inhibitors of protein kinases, indicating a pharmaceutical application (Vilkauskaitė et al., 2013).

Mechanism of Action

The mechanism of action of “tert-Butyl 3-amino-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate” is not explicitly mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with “tert-Butyl 3-amino-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate” are not explicitly mentioned in the available resources.

Future Directions

The future directions for the study and application of “tert-Butyl 3-amino-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate” are not explicitly mentioned in the available resources.

Synthesis routes and methods

Procedure details

To a solution of 141.5 g of 3-cyano-4-hydroxy-1,2,5,6-tetrahydropyridine-1-carboxylic acid tert-butyl ester in 1.2 L of ethanol were added under stirring 57.8 mL of aqueous 35% hydrazine. The mixture was heated at 70° C. for 4 h. The solution was evaporated at under vacuum, the residue was diluted with 1 L of water and extracted with ethyl acetate. The combined organic extracts were washed with brine, dried over sodium sulfate and evaporated to dryness. The crude product was taken-up with 300 mL tert-butyl methyl ether and the crystallized compound was collected by filtration to give 115.6 g of the title compound.